(4R,5S)-4-(Aminomethyl)-5-[1-(4-fluorophenyl)pyrazol-4-yl]-1-methylpyrrolidin-2-one

• IUPAC Name: (4R,5S)-4-(aminomethyl)-5-[1-(4-fluorophenyl)pyrazol-4-yl]-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C15H17FN4O/c1-19-14(21)6-10(7-17)15(19)11-8-18-20(9-11)13-4-2-12(16)3-5-13/h2-5,8-10,15H,6-7,17H2,1H3/t10-,15+/m1/s1
• InChI Key: BPZPKQNFDLXSES-BMIGLBTASA-N
• Canonical SMILES: CN1C(C(CC1=O)CN)C2=CN(N=C2)C3=CC=C(C=C3)F
• Isomeric SMILES: CN1[C@@H]([C@H](CC1=O)CN)C2=CN(N=C2)C3=CC=C(C=C3)F
• Molecular Formula: C15H17FN4O
• Molecular Weight: 288.32 g/mol

Description

(4R,5S)-4-(Aminomethyl)-5-[1-(4-fluorophenyl)pyrazol-4-yl]-1-methylpyrrolidin-2-one is a useful research compound. Its molecular formula is C15H17FN4O and its molecular weight is 288.326. The purity is usually 95%.
BenchChem offers high-quality (4R,5S)-4-(Aminomethyl)-5-[1-(4-fluorophenyl)pyrazol-4-yl]-1-methylpyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4R,5S)-4-(Aminomethyl)-5-[1-(4-fluorophenyl)pyrazol-4-yl]-1-methylpyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Histamine H3 Receptor Antagonists

This compound has been used in the design and synthesis of novel series of histamine H3 receptor (H3R) antagonists. These antagonists, including compounds like 4c and 4d, exhibited good H3R affinity in vitro, good selectivity, and desirable pharmacokinetic properties. They were also assessed for cardiac safety, showing low interference with cardiac ion channels and no major hemodynamic effect at certain doses (Gao et al., 2015).

Antimicrobial and Anticancer Properties

Compounds related to this chemical structure have been synthesized for their potential as antimicrobial and anticancer agents. For example, pyrazole derivatives have been developed with significant anti-breast cancer and anti-inflammatory properties. These compounds have been shown to inhibit enzymes like Cyclooxygenase-2 and Phosphoinositide-3-Kinase, which are responsible for diseases such as inflammation and breast cancer (Thangarasu et al., 2019).

Aurora Kinase Inhibition

Related compounds have been investigated for their potential in inhibiting Aurora A, an enzyme which may be useful in treating cancer. These studies include the development of specific inhibitors that could target cancer cells (ヘンリー，ジェームズ, 2006).

Antipsychotic Agents

Some derivatives of this chemical structure have been studied for their potential as novel antipsychotic agents. For instance, 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols showed a reduction in spontaneous locomotion in mice and did not bind to D2 dopamine receptors, which is a common trait in antipsychotic drugs (Wise et al., 1987).